Cas no 1805907-68-9 (1-(2-Iodo-6-methylphenyl)propan-2-one)

• Product Name: 1-(2-Iodo-6-methylphenyl)propan-2-one
• CAS No: 1805907-68-9
• MF: C₁₀H₁₁IO
• MW: 274.098215341568
• CID: 5002702
• Update Time: 2025-08-03

1-(2-Iodo-6-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Iodo-6-methylphenyl)propan-2-one

• Inchi： 1S/C10H11IO/c1-7-4-3-5-10(11)9(7)6-8(2)12/h3-5H,6H2,1-2H3
• InChI Key： DTBLMYXWGSWXLK-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C)=C1CC(C)=O

Computed Properties

• Exact Mass: 273.985
• Monoisotopic Mass: 273.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-Iodo-6-methylphenyl)propan-2-one

1-(2-Iodo-6-methylphenyl)propan-2-one: A Comprehensive Overview

The compound with CAS No. 1805907-68-9, commonly referred to as 1-(2-Iodo-6-methylphenyl)propan-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in research related to this compound.

1-(2-Iodo-6-methylphenyl)propan-2-one is an aromatic ketone with a substituted phenyl group and a methyl substituent. The presence of the iodo group at the 2-position of the phenyl ring introduces unique electronic and steric effects, making this compound highly versatile for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents.

The synthesis of 1-(2-Iodo-6-methylphenyl)propan-2-one involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. Researchers have employed various methodologies, including Friedel-Crafts acylation and nucleophilic aromatic substitution, to achieve high yields and purity. The use of transition metal catalysts has been particularly effective in optimizing the reaction conditions, ensuring scalability for industrial applications.

One of the most promising areas of research involving this compound is its application in drug design. The iodo group serves as an excellent leaving group, enabling further functionalization to create diverse libraries of compounds for biological screening. Recent advancements in medicinal chemistry have demonstrated that derivatives of 1-(2-Iodo-6-methylphenyl)propan-2-one exhibit potent inhibitory activity against several disease-related enzymes, including tyrosine kinases and histone deacetylases (HDACs). These findings underscore its potential as a lead compound for developing novel therapeutics.

In addition to its role in pharmacology, 1-(2-Iodo-6-methylphenyl)propan-2-one has also found applications in materials science. Its aromatic structure and functional groups make it an ideal candidate for use in polymer synthesis and as a precursor for advanced materials such as organic semiconductors. Researchers have explored its incorporation into polymeric frameworks to enhance mechanical properties and thermal stability, paving the way for innovative materials with tailored functionalities.

The stability and reactivity of 1-(2-Iodo-6-methylphenyl)propan-2-one have been extensively studied under various conditions. Computational chemistry techniques, such as density functional theory (DFT), have provided insights into its electronic structure and reaction mechanisms. These studies have revealed that the compound exhibits excellent thermal stability up to 300°C, making it suitable for high-temperature applications.

Recent breakthroughs in green chemistry have also influenced the synthesis and application of this compound. Scientists have developed environmentally friendly protocols that minimize waste generation and reduce energy consumption during its production. For instance, solvent-free reactions and catalytic systems have been employed to achieve sustainable synthesis routes, aligning with global efforts toward eco-friendly chemical processes.

In conclusion, 1-(2-Iodo-6-methylphenyl)propan-2-one stands out as a versatile molecule with immense potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future research endeavors. As ongoing studies continue to uncover new possibilities for this compound, it is poised to make significant contributions to both academic research and industrial innovation.